molecular formula C14H19NO B8513687 3-Ethyl-5-methoxy-2-propylindole

3-Ethyl-5-methoxy-2-propylindole

Cat. No.: B8513687
M. Wt: 217.31 g/mol
InChI Key: UQKSDVRASXLFSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-5-methoxy-2-propylindole is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19NO

Molecular Weight

217.31 g/mol

IUPAC Name

3-ethyl-5-methoxy-2-propyl-1H-indole

InChI

InChI=1S/C14H19NO/c1-4-6-13-11(5-2)12-9-10(16-3)7-8-14(12)15-13/h7-9,15H,4-6H2,1-3H3

InChI Key

UQKSDVRASXLFSW-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(C2=C(N1)C=CC(=C2)OC)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-methoxyphenyl hydrazine hydrochloride (3.0 g), 4-heptanone (1.94 g), and sulfuric acid (1.3 ml) in ethanol (10 ml) was stirred at 10° C. for 3 hours. The cooled mixture was poured into aqueous sodium bicarbonate solution, such that the pH was adjusted to 9. The solution was extracted with ethyl acetate, the organic layer separated, washed with water, dried over magnesium sulfate, and concentrated in vacuo. The crude product was chromatographed on silica gel using 25%-ethyl acetate in n-hexanes as eluent to yield 3-ethyl-5-methoxy-2-propylindole (3.22 g).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.94 g
Type
reactant
Reaction Step One
Quantity
1.3 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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